Cas no 1212845-40-3 ((3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol
• CAS No: 1212845-40-3
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 5759819
• PubChem ID: 165873872
• Update Time: 2025-06-07

(3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1212845-40-3
• EN300-1164063
• (3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol

• Inchi： 1S/C9H11FN2O3/c10-8-2-1-6(12(14)15)5-7(8)9(11)3-4-13/h1-2,5,9,13H,3-4,11H2/t9-/m1/s1
• InChI Key： LZVCPLWVLASPRB-SECBINFHSA-N
• SMILES： FC1=CC=C(C=C1[C@@H](CCO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Additional information on (3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol

Introduction to (3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol (CAS No. 1212845-40-3)

The compound (3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol with CAS No. 1212845-40-3 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. The molecule consists of a chiral center at the third carbon, which imparts stereochemical complexity, making it a valuable subject for enantioselective synthesis studies.

Recent advancements in chiral resolution techniques have enabled researchers to isolate and characterize the (R)-enantiomer of this compound, which has shown promising results in biological assays. The presence of a fluoro group at the second position of the phenyl ring and a nitro group at the fifth position introduces electronic and steric effects that influence the molecule's reactivity and bioavailability.

The synthesis of (3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol involves multi-step processes, including nucleophilic substitution, oxidation, and reduction reactions. Researchers have optimized these steps to achieve high yields and enantiomeric excess, making it feasible for large-scale production.

In terms of applications, this compound has been explored as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to form hydrogen bonds due to the hydroxyl and amino groups enhances its potential for interactions with biological targets.

Recent studies have also highlighted its role in asymmetric catalysis, where it serves as a chiral ligand or catalyst in various organic transformations. This has opened new avenues for its use in green chemistry and sustainable chemical processes.

The fluorine atom at the 2-position of the phenyl ring contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. This property is crucial for drug delivery systems and targeted therapy applications.

The nitro group at the 5-position introduces electron-withdrawing effects, which can modulate the electronic environment of the molecule, influencing its reactivity towards electrophilic substitution reactions.

Furthermore, this compound has been utilized in click chemistry reactions due to its ability to undergo rapid and selective bond formations under mild conditions. This has facilitated its use in combinatorial chemistry libraries for high-throughput screening.

In conclusion, (3R)-3-amino-3-(2-fluoro-5-nitrophenyl)propan-1-ol (CAS No. 1212845-40-3) is a versatile compound with diverse applications in organic synthesis, pharmacology, and catalysis. Its unique structural features and stereochemical properties make it an invaluable tool for researchers in these fields.